7-Fluoro-2-(methylthio)benzo[d]thiazole

• Molecular Formula: C8H6FNS2
• Molecular Weight: 199.3 g/mol
• IUPAC Name: 7-fluoro-2-methylsulfanyl-1,3-benzothiazole
• InChI: InChI=1S/C8H6FNS2/c1-11-8-10-6-4-2-3-5(9)7(6)12-8/h2-4H,1H3
• InChI Key: QLMPHAHKGYNAQB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C(=CC=C2)F

Description

7-Fluoro-2-(methylthio)benzo[d]thiazole is a useful research compound. Its molecular formula is C8H6FNS2 and its molecular weight is 199.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Fluoro-2-(methylthio)benzo[d]thiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Fluoro-2-(methylthio)benzo[d]thiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a well-stirred solution of 7-fluoro-2-mercaptobenzothiazole (1.0 g, 5.4 mmol) in 10% aq. NaOH (10 mL) was added methyl iodide (2.14 g, 2.8 eq) dropwise, and the reaction mixture was stirred at rt for 30 min. A yellowish solid was collected by filtration, washed with cold water, and dissolved in ethyl acetate (50 mL). The EtOAc solution was dried over sodium sulfate, filtered, and concentrated under reduced pressure to afford the title compound. 1H-NMR (CDCl3, 300 MHz): δ=7.66 (d, J=8.1 Hz, 1H), 7.40-7.33 (m, 1H), 7.04-6.97 (m, 1H), 2.80 (s, 3H).